Cas no 1261559-91-4 (Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261559-91-4
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924314
• Update Time: 2025-10-28

Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H9F4NO3/c1-21-13(20)11-6-9(7-19-12(11)15)8-2-4-10(5-3-8)22-14(16,17)18/h2-7H,1H3
• InChI Key： SPPSHOPAPBTZSY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate

Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate: A Comprehensive Overview

The compound Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261559-91-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which incorporates a trifluoromethoxy group and a fluorine atom, contributing to its distinct properties and reactivity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

The molecular structure of Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate is composed of a nicotinate backbone, which is a derivative of nicotinic acid. The presence of the trifluoromethoxy group at the para position of the phenyl ring enhances the compound's electronic properties, making it highly suitable for use in electronic materials and sensors. Additionally, the fluorine atom at the 2-position of the nicotinate ring introduces steric hindrance and increases the compound's stability under various environmental conditions.

Recent studies have highlighted the potential of Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate in the development of advanced materials for energy storage systems. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of high-performance lithium-ion battery electrodes. Its unique electronic configuration allows for efficient charge transfer and improved cycling stability, making it a promising candidate for next-generation energy storage technologies.

In the pharmaceutical industry, Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate has shown potential as a lead compound for drug discovery. Its ability to modulate specific biological pathways has been explored in recent clinical studies, particularly in the context of neurodegenerative diseases. The trifluoromethoxy group plays a critical role in enhancing the compound's bioavailability and reducing its toxicity, making it a valuable tool in drug development.

The synthesis of Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its application in chiral recognition systems.

From an environmental perspective, Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate has been studied for its biodegradability and eco-friendliness. Researchers have found that under controlled conditions, this compound undergoes rapid degradation, minimizing its environmental footprint. This makes it an attractive option for use in sustainable chemical processes.

In conclusion, Methyl 2-fluoro-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261559-91-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an even more significant role in shaping the future of materials science and pharmaceutical development.